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10-Hydroxy aconitine 10-Hydroxy aconitine 10-Hydroxy aconitine is a natural product found in Aconitum kusnezoffii and Aconitum karakolicum with data available.
Brand Name: Vulcanchem
CAS No.: 41849-35-8
VCID: VC0108832
InChI: InChI=1S/C34H47NO12/c1-7-35-15-30(16-42-3)19(37)13-20(43-4)33-23(30)22(44-5)21(25(33)35)34(47-17(2)36)24-27(46-29(39)18-11-9-8-10-12-18)31(40,14-32(24,33)41)28(45-6)26(34)38/h8-12,19-28,37-38,40-41H,7,13-16H2,1-6H3/t19-,20+,21?,22+,23-,24+,25?,26+,27-,28+,30+,31-,32+,33?,34+/m1/s1
SMILES: CCN1CC2(C(CC(C34C2C(C(C31)C5(C6C4(CC(C6OC(=O)C7=CC=CC=C7)(C(C5O)OC)O)O)OC(=O)C)OC)OC)O)COC
Molecular Formula: C34H47NO12
Molecular Weight: 661.7 g/mol

10-Hydroxy aconitine

CAS No.: 41849-35-8

Cat. No.: VC0108832

Molecular Formula: C34H47NO12

Molecular Weight: 661.7 g/mol

* For research use only. Not for human or veterinary use.

10-Hydroxy aconitine - 41849-35-8

Specification

Description 10-Hydroxy aconitine is a natural product found in Aconitum kusnezoffii and Aconitum karakolicum with data available.
CAS No. 41849-35-8
Molecular Formula C34H47NO12
Molecular Weight 661.7 g/mol
IUPAC Name [(2S,3S,4R,5R,6S,7S,8S,13R,14R,16S,17R,18R)-8-acetyloxy-11-ethyl-2,5,7,14-tetrahydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] benzoate
Standard InChI InChI=1S/C34H47NO12/c1-7-35-15-30(16-42-3)19(37)13-20(43-4)33-23(30)22(44-5)21(25(33)35)34(47-17(2)36)24-27(46-29(39)18-11-9-8-10-12-18)31(40,14-32(24,33)41)28(45-6)26(34)38/h8-12,19-28,37-38,40-41H,7,13-16H2,1-6H3/t19-,20+,21?,22+,23-,24+,25?,26+,27-,28+,30+,31-,32+,33?,34+/m1/s1
Standard InChI Key GMSKTJVHWUUOMY-LSNKLNPBSA-N
Isomeric SMILES CCN1C[C@@]2([C@@H](C[C@@H](C34[C@@H]2[C@H](C(C31)[C@@]5([C@@H]6[C@]4(C[C@@]([C@@H]6OC(=O)C7=CC=CC=C7)([C@H]([C@@H]5O)OC)O)O)OC(=O)C)OC)OC)O)COC
SMILES CCN1CC2(C(CC(C34C2C(C(C31)C5(C6C4(CC(C6OC(=O)C7=CC=CC=C7)(C(C5O)OC)O)O)OC(=O)C)OC)OC)O)COC
Canonical SMILES CCN1CC2(C(CC(C34C2C(C(C31)C5(C6C4(CC(C6OC(=O)C7=CC=CC=C7)(C(C5O)OC)O)O)OC(=O)C)OC)OC)O)COC

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